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Compound of Interest

Compound Name: 7,7-Dimethyloctanoic acid

CAS No.: 130776-67-9

Cat. No.: B6159452

Get Quote

Executive Summary & Chemical Identity[2][3]
7,7-Dimethyloctanoic acid is a specialized medium-chain fatty acid derivative characterized

by a terminal neo-structure (tert-butyl group) at the omega end of the carbon chain. Unlike its

commercially ubiquitous isomer "Neodecanoic acid" (often a mixture of alpha-branched

isomers like 2,2-dimethyloctanoic acid), the 7,7-isomer possesses a linear alkyl spacer capped

by steric bulk.

This structural distinction is critical in drug development. While alpha-branching (2,2-) hinders

esterification/hydrolysis at the head group, omega-branching (7,7-) specifically blocks

-oxidation and

-oxidation from the tail, significantly enhancing metabolic stability without sterically
compromising the carboxylic acid pharmacophore.

Chemical Nomenclature & Identifiers[1][2][4][5][6]
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Identifier Details

IUPAC Name 7,7-Dimethyloctanoic acid

Common Synonyms
Neo-decanoic acid (ambiguous - see Note);

-tert-butylhexanoic acid

CAS Number
130776-67-9 (Specific Isomer); 26896-20-8

(Mixture/Generic)

Molecular Formula

SMILES CC(C)(C)CCCCCC(=O)O

InChI Key YPIFGDQKSSMYHQ-UHFFFAOYSA-N

CRITICAL NOTE ON CAS CONFUSION: Commercial databases frequently conflate CAS

130776-67-9 with "Neodecanoic acid" or "2,2-dimethyloctanoic acid." Researchers must verify

the structure via NMR to ensure the gem-dimethyl group is at position 7 (tail) and not position 2

(head).

Structural Analysis & Visualization
The molecule consists of a carboxylic acid head group, a flexible pentamethylene spacer (

to

), and a quaternary carbon at position 7.

Diagram 1: Structural Topology & Steric Mapping
This diagram illustrates the specific atom mapping and the "Metabolic Shield" provided by the

tert-butyl tail.
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Functional Implications
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Figure 1: Functional topology of 7,7-Dimethyloctanoic acid showing the separation of the

reactive head group from the metabolically protective tail.

Physical & Thermodynamic Properties[1][3][6][7][9]
The following data distinguishes between the pure 7,7-isomer (derived from computational

consensus and synthesis data) and the commercial mixture often supplied under generic

labels.

Table 1: Physicochemical Constants
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Property
Pure 7,7-Isomer
(Predicted/Experim
ental)

Commercial
Mixture
(Neodecanoic)

Relevance to
Protocol

Molecular Weight 172.27 g/mol 172.27 g/mol
Stoichiometric

calculations.

Physical State Liquid (at 20°C) Liquid
Handling and

dispensing.

Boiling Point
265.6 ± 8.0 °C (760

mmHg)
243 – 253 °C

High BP requires

vacuum distillation for

purification.

Melting Point < -30 °C (Est.) -40 to -51 °C
Remains liquid in cold

storage.

Density 0.908 ± 0.06 g/cm³ 0.91 g/cm³
Volumetric dosing

accuracy.

Refractive Index 1.439 – 1.443 ~1.439
Quick purity check

(vs. water 1.33).

Flash Point 121.3 ± 9.8 °C 122 °C
Safety classification

(Combustible).

Vapor Pressure ~0.002 kPa (25°C) 0.002 kPa
Low volatility; minimal

inhalation risk at RT.

Solubility & Lipophilicity Profile
For drug formulation and extraction protocols, the lipophilicity profile is the governing factor.

LogP (Octanol/Water): 3.60 – 3.70

Implication: Highly lipophilic. The compound will partition strongly into organic layers

(DCM, Ethyl Acetate) during extraction.

Water Solubility: 0.025 – 0.08 g/L (Very Poor)
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Protocol Adjustment: Aqueous reactions require a co-solvent (THF, DMF) or a phase

transfer catalyst.

pKa (Acid Dissociation): 4.78 ± 0.10[1]

Implication: At physiological pH (7.4), the molecule exists almost exclusively as the

carboxylate anion (

), increasing its solubility in plasma compared to formulation buffers at pH 4.

Spectroscopic Characterization
To validate the identity of 7,7-dimethyloctanoic acid against its isomers (e.g., 2,2-dimethyl),

use the following diagnostic signals.

Nuclear Magnetic Resonance (NMR)
-NMR (CDCl3, 400 MHz):

0.86 ppm (s, 9H): Strong singlet corresponding to the terminal tert-butyl group (C8, C9,
C10). Note: A 2,2-isomer would show this singlet but with different splitting patterns
downstream.

1.15-1.35 ppm (m, 6H): Multiplet envelope for the methylene chain (

).

1.55-1.65 ppm (m, 2H): Methylene protons at

.

2.35 ppm (t, J=7.5 Hz, 2H): Triplet for the

-methylene protons (

) adjacent to the carbonyl. Crucial Distinction: In 2,2-dimethyl isomers, this signal is
absent.

11.0-12.0 ppm (br s, 1H): Carboxylic acid proton.

Synthesis & Purity Considerations
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Since commercial sources are often mixtures, synthesizing the pure 7,7-isomer is often

required for rigorous SAR (Structure-Activity Relationship) studies.

Recommended Synthesis Route (Malonic Ester
Synthesis)
To ensure the neo-tail is intact:

Starting Material: 1-Chloro-5,5-dimethylhexane (or corresponding bromide).

Alkylation: React with Diethyl malonate (

).

Decarboxylation: Hydrolysis followed by thermal decarboxylation yields pure 7,7-
dimethyloctanoic acid.

Diagram 2: Synthesis & Impurity Logic
This workflow highlights where isomer contamination typically occurs.
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Quality Control Point
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Figure 2: Synthetic pathway for high-purity generation, contrasting with commercial mixture

risks.

Handling, Safety, and Stability
Storage Protocol

Hygroscopicity: Low. The lipophilic tail protects the acid head, but standard desiccation is

recommended.

Temperature: Store at room temperature (15-25°C). Refrigeration is acceptable but not

strictly necessary due to high chemical stability.
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Container: Glass or HDPE. Avoid LDPE for long-term storage due to potential leaching of the

lipophilic acid.

Safety Profile (GHS Classifications)
Skin Irritation (Category 2): Causes skin irritation.

Eye Damage (Category 1/2A): Risk of serious eye damage due to acidity and surfactant

properties.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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